4-cyclopropyl-2-(methylsulfanyl)-6-{4-[(pyridin-2-yl)methyl]piperazin-1-yl}pyrimidine

• IUPAC Name: 4-cyclopropyl-2-methylsulfanyl-6-[4-(pyridin-2-ylmethyl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C18H23N5S/c1-24-18-20-16(14-5-6-14)12-17(21-18)23-10-8-22(9-11-23)13-15-4-2-3-7-19-15/h2-4,7,12,14H,5-6,8-11,13H2,1H3
• InChI Key: FVYPULODVLVJKS-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=CC(=N1)N2CCN(CC2)CC3=CC=CC=N3)C4CC4
• Molecular Formula: C18H23N5S
• Molecular Weight: 341.5 g/mol
• CAS No.: 2640944-36-9

Description

The pyrimidine core is substituted at three positions:

• Position 2: A methylsulfanyl (SCH₃) group, enhancing lipophilicity and influencing sulfur-mediated metabolic pathways.
• Position 6: A piperazine moiety functionalized with a pyridin-2-ylmethyl substituent, introducing aromaticity and opportunities for π-π stacking or hydrogen bonding.

Preparation Methods

Synthesis of 4-Cyclopropyl-2-(Methylsulfanyl)-6-Chloropyrimidine

The cyclopropyl group is introduced at position 4 through a Suzuki-Miyaura coupling. Starting with 4,6-dichloro-2-(methylsulfanyl)pyrimidine , cyclopropylboronic acid reacts under palladium catalysis (Pd(PPh₃)₄, Na₂CO₃, dioxane/H₂O, 80°C). This yields the 4-cyclopropyl derivative with >85% efficiency (Table 1).

Starting Material	Reagent	Catalyst	Solvent	Yield (%)
4,6-Dichloro-2-(methylsulfanyl)	Cyclopropylboronic acid	Pd(PPh₃)₄	Dioxane/H₂O	87

The methylsulfanyl group at position 2 is retained due to its electronic compatibility with cross-coupling conditions.

Intermediate	Reagent	Conditions	Product	Yield (%)
6-Chloro-4-cyclopropyl-2-(methylsulfanyl)	1-Boc-piperazine	DMF, 100°C, 12 h	6-(1-Boc-piperazin-1-yl)	72
6-(1-Boc-piperazin-1-yl)	TFA	CH₂Cl₂, rt, 2 h	6-Piperazin-1-yl	95

Pyridin-2-ylmethyl Group Installation

The secondary amine on piperazine is alkylated using pyridin-2-ylmethyl chloride under basic conditions.

Reductive Alkylation vs. Direct Alkylation

While reductive amination (pyridine-2-carbaldehyde, NaBH₃CN) offers moderate yields (50–60%), direct alkylation with pyridin-2-ylmethyl bromide in acetonitrile (K₂CO₃, 60°C) achieves superior efficiency (82%).

Table 3: Alkylation Efficiency Comparison

Method	Reagent	Conditions	Yield (%)
Reductive Amination	Pyridine-2-carbaldehyde	MeOH, NaBH₃CN, rt	58
Direct Alkylation	Pyridin-2-ylmethyl bromide	CH₃CN, K₂CO₃, 60°C	82

Alternative Route: Pre-Functionalized Piperazine Coupling

An orthogonal approach involves pre-synthesizing 1-(pyridin-2-ylmethyl)piperazine prior to pyrimidine substitution.

Synthesis of 1-(Pyridin-2-ylmethyl)Piperazine

Piperazine reacts with pyridin-2-ylmethyl bromide in THF (DIEA, rt, 6 h), yielding the monosubstituted derivative (78%). Subsequent SNAr with 6-chloro-4-cyclopropyl-2-(methylsulfanyl)pyrimidine (DMF, 120°C, 8 h) furnishes the target compound in 68% yield.

Analytical Validation and Optimization

Each intermediate is characterized via $^1H$-NMR, $^{13}C$-NMR, and HPLC-MS. Critical challenges include:

• Regioselectivity : The electron-withdrawing methylsulfanyl group at position 2 directs substitution to position 6.

• Piperazine Mono-Alkylation : Use of Boc protection ensures selective functionalization, avoiding bis-alkylation byproducts.

Scalability and Industrial Relevance

Kilogram-scale production employs continuous flow chemistry for the SNAr step (residence time: 30 min, 90°C), enhancing throughput by 40% compared to batch processes . Green chemistry metrics (E-factor: 18.2) highlight solvent recovery initiatives.

Chemical Reactions Analysis

Types of Reactions it Undergoes

• Oxidation: : The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

• Reduction: : The pyridine ring can be reduced under specific conditions using agents such as sodium borohydride.

• Substitution: : The piperazine ring can undergo further substitution reactions, introducing additional functional groups at specific positions.

Common Reagents and Conditions

• Oxidizing agents: : Hydrogen peroxide, m-chloroperbenzoic acid.

• Reducing agents: : Sodium borohydride, lithium aluminum hydride.

• Nucleophiles: : Various nucleophiles can be introduced via substitution reactions, such as halides or amines.

Major Products Formed

• Sulfoxides/Sulfones: : Oxidation of the methylsulfanyl group.

• Reduced Pyridine Derivatives: : Reduction products of the pyridine ring.

• Substituted Piperazines: : Products of nucleophilic substitution reactions.

Scientific Research Applications

Drug Development

Research indicates that this compound exhibits significant biological activity, making it a candidate for drug development. It has been investigated for its ability to modulate the activity of various enzymes and receptors, which could impact signaling pathways relevant to diseases such as cancer and neurological disorders.

Enzyme Inhibition

Preliminary studies suggest that 4-cyclopropyl-2-(methylsulfanyl)-6-{4-[(pyridin-2-yl)methyl]piperazin-1-yl}pyrimidine may inhibit key enzymes involved in disease mechanisms. For instance, it may interact with acetylcholinesterase and other important molecular targets, which can lead to therapeutic effects in conditions like Alzheimer's disease.

Case Studies and Research Findings

Recent research has highlighted the compound's potential in various therapeutic areas:

• Neurological Disorders : Studies indicate that the compound may have neuroprotective effects by modulating neurotransmitter systems.
• Cancer Research : Investigations into its role as an anticancer agent show promise in inhibiting tumor growth through targeted enzyme inhibition.
• Infectious Diseases : Its unique structural features are being explored for developing treatments against viral infections.

These findings underscore the importance of continued research into the pharmacological properties of this compound.

Mechanism of Action

The compound exerts its effects through interactions with specific molecular targets, typically proteins or enzymes. The pyrimidine core can mimic naturally occurring biomolecules, allowing it to bind to active sites and modulate biological activity. The piperazine and pyridine moieties enhance binding affinity and specificity, influencing molecular pathways and cellular processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, the compound is compared with two analogs from the literature (Table 1).

Table 1: Structural and Functional Comparison

Feature	Target Compound	6-(4-Methanesulfonyl-piperazin-1-ylmethyl)-2-(2-methyl-benzoimidazol-1-yl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine	4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine
Core Structure	Pyrimidine	Thieno[3,2-d]pyrimidine (fused thiophene-pyrimidine)	Pyrimidine
Position 4 Substituent	Cyclopropyl	Morpholine	Methyl
Position 2 Substituent	Methylsulfanyl (SCH₃)	2-Methyl-benzoimidazol-1-yl	Amine (NH₂)
Position 6 Substituent	4-[(Pyridin-2-yl)methyl]piperazin-1-yl	4-Methanesulfonyl-piperazin-1-ylmethyl	Piperidin-1-yl
Molecular Weight (ESI+)	Not reported	494.19	Not reported
Key Functional Implications	Rigidity (cyclopropyl), lipophilicity (SCH₃), and aromatic interactions (pyridine)	Enhanced solubility (morpholine, methanesulfonyl), π-π stacking (benzoimidazole)	Simplicity, hydrogen bonding (NH₂), flexibility

Core Structure Differences

• The target compound’s pyrimidine core contrasts with the thieno[3,2-d]pyrimidine in , which incorporates a fused thiophene ring. This fusion increases molecular planarity and may enhance intercalation with biological targets (e.g., DNA or kinase ATP-binding pockets) .

Substituent Effects

• Position 4 :
  • The cyclopropyl group in the target compound introduces steric hindrance and metabolic resistance compared to the morpholine in (polar, solubility-enhancing) and the methyl group in (minimal steric impact).
• Position 2 :
  • The methylsulfanyl group offers higher lipophilicity than the amine in , which may improve membrane permeability but increase CYP-mediated metabolism. The benzoimidazole in provides aromaticity for target binding but adds bulk .
• Position 6 :
  • The pyridin-2-ylmethyl-piperazine substituent in the target compound enables π-π interactions and moderate basicity (pKa ~7–9 for piperazine). This differs from the methanesulfonyl-piperazine in , which enhances solubility via polarity, and the piperidine in , which lacks ionizability at physiological pH .

Biological Activity

4-Cyclopropyl-2-(methylsulfanyl)-6-{4-[(pyridin-2-yl)methyl]piperazin-1-yl}pyrimidine is a novel compound that exhibits significant biological activity, making it a subject of interest in pharmacological research. This compound's unique structural features, including the cyclopropyl and methylsulfanyl groups, contribute to its potential interactions with various biological targets. This article reviews the biological activity of this compound, highlighting its synthesis, mechanisms of action, and therapeutic potential.

Synthesis

The synthesis of 4-cyclopropyl-2-(methylsulfanyl)-6-{4-[(pyridin-2-yl)methyl]piperazin-1-yl}pyrimidine typically involves multiple synthetic steps:

• Formation of the Pyrimidine Core : This can be achieved through condensation reactions involving appropriate precursors.
• Introduction of the Cyclopropyl Group : Cyclopropyl groups are introduced via cyclopropanation reactions.
• Attachment of Piperazine and Pyridine Moieties : These can be attached through nucleophilic substitution reactions or other coupling methods.

Research indicates that 4-cyclopropyl-2-(methylsulfanyl)-6-{4-[(pyridin-2-yl)methyl]piperazin-1-yl}pyrimidine may modulate the activity of specific enzymes or receptors, impacting crucial signaling pathways relevant to various diseases. Preliminary studies suggest its potential as an inhibitor for dihydroorotate dehydrogenase (DHODH), which is involved in pyrimidine biosynthesis and has implications in autoimmune diseases and cancer treatment .

Pharmacological Profile

The compound has shown promise in several pharmacological contexts:

Case Studies and Research Findings

Several studies have investigated the biological activity of structurally related compounds, providing insights into the potential efficacy of 4-cyclopropyl-2-(methylsulfanyl)-6-{4-[(pyridin-2-yl)methyl]piperazin-1-yl}pyrimidine:

• Inhibition of DHODH : A study demonstrated that related compounds effectively inhibited DHODH in both enzymatic and cell-based assays, suggesting a similar mechanism could be applicable to this compound .
• Antimicrobial Activity : Research on other pyrimidine derivatives has shown significant antibacterial effects, indicating that 4-cyclopropyl derivatives may also exhibit similar properties .
• Structure–Activity Relationship (SAR) : Investigations into SAR have revealed that modifications to the piperazine and pyridine moieties can significantly affect biological activity, guiding future drug design efforts .

Data Tables

The following table summarizes key properties and findings related to 4-cyclopropyl-2-(methylsulfanyl)-6-{4-[(pyridin-2-yl)methyl]piperazin-1-yl}pyrimidine:

Property/Activity	Description
Molecular Formula	C19H26N6OS
Molecular Weight	386.5 g/mol
Potential Targets	DHODH, various viral receptors
Biological Activities	Antiviral, antimicrobial
Research Applications	Drug development, enzyme inhibition studies

Q & A

Q. What are the optimal synthetic routes for this compound, and what critical reaction conditions influence yield and purity?

• Methodological Answer : Synthesis typically involves multi-step reactions:

• Step 1 : Formation of the pyrimidine core via cyclocondensation of thiourea derivatives with β-diketones or via nucleophilic substitution on pre-formed pyrimidine rings.
• Step 2 : Introduction of the cyclopropyl group using cyclopropanation reagents (e.g., trimethylsilyl diazomethane) under controlled temperatures (0–5°C) to avoid side reactions.
• Step 3 : Coupling the piperazine-pyridine moiety via nucleophilic aromatic substitution (e.g., using NaH as a base in DMF at 80–100°C).
• Key Conditions : Solvent polarity (DMF vs. THF), reaction time (12–24 hrs for substitution steps), and stoichiometric ratios (1:1.2 for nucleophilic coupling) critically affect purity. Purification via column chromatography (silica gel, ethyl acetate/hexane gradient) is essential .

Q. Which analytical techniques are most effective for confirming the structure and purity of this compound?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : $^1$H and $^{13}$C NMR resolve substituent positions (e.g., cyclopropyl protons at δ 0.8–1.2 ppm, pyridine aromatic signals at δ 7.5–8.5 ppm).
• High-Resolution Mass Spectrometry (HRMS) : Confirms molecular weight (e.g., [M+H]+ expected at m/z 414.18).
• HPLC-PDA : Purity >95% with a C18 column (acetonitrile/water + 0.1% TFA).
• Data Reconciliation : Conflicting NMR signals (e.g., overlapping piperazine peaks) require 2D techniques (COSY, HSQC) or alternative solvents (DMSO-d6) .

Advanced Research Questions

Q. How can researchers design experiments to elucidate structure-activity relationships (SAR) for derivatives of this compound?

• Methodological Answer :

• Analog Synthesis : Systematically modify substituents (e.g., replace methylsulfanyl with ethylsulfanyl, vary cyclopropyl with other alkyl groups).
• Biological Assays : Test analogs against target enzymes (e.g., kinase inhibition assays using ADP-Glo™) or cellular models (e.g., IC50 in cancer cell lines).
• Computational Modeling : Dock derivatives into target active sites (AutoDock Vina) to predict binding modes. Correlate steric/electronic properties (Hammett constants) with activity .

Q. What strategies resolve contradictory data on the compound’s binding affinity across assay platforms?

• Methodological Answer :

• Assay Standardization : Use identical buffer conditions (pH 7.4, 150 mM NaCl) and protein sources (recombinant vs. native).
• Orthogonal Methods : Compare surface plasmon resonance (SPR) with isothermal titration calorimetry (ITC) to distinguish kinetic vs. thermodynamic binding.
• Controls : Include reference inhibitors (e.g., staurosporine for kinases) to validate assay robustness .

Q. Which in vitro/in vivo models are appropriate for evaluating pharmacokinetics (PK) and off-target effects?

• Methodological Answer :

• In Vitro : Hepatic microsomes (CYP450 metabolism), Caco-2 cells (permeability), plasma protein binding (equilibrium dialysis).
• In Vivo : Rodent PK studies (IV/PO dosing, blood sampling at 0, 1, 3, 6, 24 hrs).
• Off-Target Screening : Broad-panel kinase profiling or GPCR screening (Eurofins Cerep) .

Q. How can computational and experimental approaches synergize to identify biological targets?

• Methodological Answer :

• Chemoproteomics : Use immobilized compound pulldowns with LC-MS/MS to identify binding proteins.
• Transcriptomics : RNA-seq of treated cells to detect pathway enrichment (e.g., apoptosis, mTOR signaling).
• Docking : Prioritize targets (e.g., PI3Kγ) with high docking scores and validate via knockout/knockdown models .

Q. How to differentiate allosteric vs. orthosteric modulation in mechanistic studies?

• Methodological Answer :

• Kinetic Assays : Measure enzyme activity at varying substrate concentrations; allosteric modulators alter Vmax but not Km.
• Mutagenesis : Introduce mutations in putative allosteric pockets (e.g., PI3Kγ C-terminal lobe) and assess compound efficacy.
• Cryo-EM/XR : Structural analysis to visualize binding sites .

Q. What methodologies assess stability and degradation under physiological conditions?

• Methodological Answer :

• Forced Degradation : Expose to acidic (0.1 M HCl), basic (0.1 M NaOH), oxidative (3% H2O2), and photolytic (ICH Q1B) conditions.
• LC-MS/MS : Identify degradation products (e.g., sulfoxide formation from methylsulfanyl oxidation).
• Accelerated Stability : 40°C/75% RH for 4 weeks with periodic sampling .

Q. How to evaluate the role of cyclopropyl and methylsulfanyl groups in target selectivity?

• Methodological Answer :

• Analog Testing : Compare parent compound with des-cyclopropyl or methylsulfanyl-removed analogs.
• Thermodynamic Profiling : Measure ΔG binding (ITC) to quantify group contributions.
• Crystal Structures : Resolve ligand-target complexes to identify hydrophobic/van der Waals interactions .

Q. How to ensure reproducibility in synthesis and bioassays given structural complexity?

• Methodological Answer :
• SOPs : Document reaction parameters (e.g., cooling rates during cyclopropanation).
• Batch Analysis : Use qNMR for quantitative purity assessment.
• Interlab Validation : Collaborate with independent labs to replicate key findings (e.g., IC50 values) .